Cas no 1804460-72-7 (5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-carbonyl chloride)

• Product Name: 5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-carbonyl chloride
• CAS No: 1804460-72-7
• MF: C₇H₂BrClF₃NO
• MW: 288.449090480804
• CID: 4860582
• Update Time: 2025-10-30

5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-carbonyl chloride

• Inchi： 1S/C7H2BrClF3NO/c8-2-1-13-5(6(9)14)4(10)3(2)7(11)12/h1,7H
• InChI Key： UNXHDXOYVBKFQS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)Cl)C(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-carbonyl chloride

5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-carbonyl chloride (CAS No. 1804460-72-7)

The compound 5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-carbonyl chloride (CAS No. 1804460-72-7) is a highly specialized organic chemical that has garnered significant attention in the fields of medicinal chemistry and agrochemicals due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in various chemical reactions and their ability to serve as building blocks for more complex molecules.

The pyridine ring in this compound is substituted with a bromine atom at the 5-position, a difluoromethyl group at the 4-position, and a fluorine atom at the 3-position. The presence of these substituents introduces significant electronic and steric effects, which can influence the reactivity and selectivity of the molecule in different chemical environments. The carbonyl chloride group at the 2-position further enhances the reactivity of the compound, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-carbonyl chloride as a key intermediate in the synthesis of novel agrochemicals, particularly herbicides and fungicides. Its ability to undergo nucleophilic acyl substitution reactions makes it an ideal candidate for generating bioactive compounds with improved efficacy and reduced environmental impact.

In addition to its role in agrochemicals, this compound has also been explored for its potential applications in medicinal chemistry. The substitution pattern on the pyridine ring allows for fine-tuning of pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development. Researchers have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against various enzymes associated with diseases like cancer and inflammation.

The synthesis of 5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-carbonyl chloride involves a multi-step process that typically starts with a pyridine derivative as the core structure. Key steps include bromination at the 5-position, fluorination at the 3-position, introduction of the difluoromethyl group at the 4-position, and finally, conversion of a hydroxyl or amide group at the 2-position into a carbonyl chloride via appropriate chemical transformations.

One of the most recent advancements in this area involves the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. This approach has been shown to significantly reduce reaction times while maintaining high purity levels, making it more feasible for large-scale production.

Moreover, computational studies have been conducted to predict the electronic properties and reactivity profiles of this compound. These studies have provided valuable insights into its potential interactions with biological targets, paving the way for rational drug design strategies.

In conclusion, 5-Bromo-4-(difluoromethyl)-3-fluoropyridine-2-carbonyl chloride (CAS No. 1804460-72-7) stands out as a versatile building block with promising applications in both agrochemicals and medicinal chemistry. Its unique substitution pattern on the pyridine ring and reactive carbonyl chloride group make it an invaluable tool for researchers aiming to develop innovative solutions in these fields.